Cas no 2137696-25-2 (Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate)

• Product Name: Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate
• CAS No: 2137696-25-2
• MF: C₉H₅BrNNaO₂S₂
• MW: 326.165269613266
• CID: 6313307
• PubChem ID: 165455171
• Update Time: 2025-10-29

Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate
• EN300-722770
• 2137696-25-2
• Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate

• Inchi： 1S/C9H6BrNO2S2.Na/c10-7-3-1-6(2-4-7)9-11-8(5-14-9)15(12)13;/h1-5H,(H,12,13);/q;+1/p-1
• InChI Key： KJKXZBXFONBYCI-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1)C1=NC(=CS1)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 324.88428g/mol
• Monoisotopic Mass: 324.88428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate

Research Briefing on Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate (CAS: 2137696-25-2) in Chemical Biology and Pharmaceutical Applications

Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate (CAS: 2137696-25-2) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfinate derivative, characterized by its bromophenyl-thiazole core, exhibits unique reactivity and potential biological activities, making it a valuable scaffold for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents and as a key intermediate in organic transformations.

One of the primary research focuses involving Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate is its role in the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromophenyl-thiazole moiety has been identified as a privileged structure for kinase binding. Recent publications in journals such as the Journal of Medicinal Chemistry highlight its utility in the design of selective inhibitors for tyrosine kinases, with promising preclinical results in cancer cell lines.

In addition to its pharmacological potential, this compound has been investigated for its chemical properties. A 2023 study published in Organic Letters demonstrated its efficacy as a sulfinate-based reagent in cross-coupling reactions, enabling the synthesis of complex heterocyclic frameworks. The study emphasized its stability and reactivity under mild conditions, which are advantageous for scalable synthetic applications. Researchers have also explored its use in photoaffinity labeling, leveraging the bromine atom for further functionalization.

From a mechanistic perspective, Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate has been shown to participate in radical reactions, as reported in a recent Chemical Communications article. The sulfinate group acts as a radical precursor, facilitating the construction of C-S bonds in aqueous media. This property aligns with the growing demand for sustainable and green chemistry approaches in pharmaceutical manufacturing.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to further elucidate its potential in drug development pipelines.

In conclusion, Sodium 2-(4-bromophenyl)-1,3-thiazole-4-sulfinate (CAS: 2137696-25-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual role as a bioactive scaffold and a synthetic building block underscores its significance in modern drug discovery. Future studies will likely expand its applications, particularly in targeted therapies and catalytic chemistry.